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Introduction

Water disinfection processes are critical for public health, primarily through the inactivation of
pathogenic microorganisms. However, these processes can lead to the formation of unintended
disinfection byproducts (DBPs). While traditional DBPs like trihalomethanes (THMs) and
haloacetic acids (HAAs) are well-documented and regulated, there is a growing concern over
newly identified, unregulated DBPs. Among these, the class of halonitromethanes (HNMs) has
garnered significant attention due to their potential health risks. This technical guide focuses on
a specific HNM, dibromochloronitromethane (DBCNM), providing a comprehensive overview
of its chemical properties, formation, toxicology, and analytical methodologies.

Dibromochloronitromethane is a nitrogenous DBP formed from the reaction of disinfectants
(such as chlorine or ozone) with natural organic matter (NOM) and bromide present in the
source water.[1] Emerging research indicates that HNMs, including DBCNM, can be
significantly more cytotoxic and genotoxic than some regulated DBPs, highlighting the need for
a deeper understanding of their potential impact on human health.[2][3] This guide aims to
consolidate the current scientific knowledge on DBCNM to support further research and risk
assessment.

Chemical and Physical Properties
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Dibromochloronitromethane (CBr2CINO3) is a volatile organic compound. While specific
experimental data for all physical properties are not readily available, its properties can be
inferred from related halonitromethanes.

Property Value Reference
Molecular Formula CBr2CINO2 [2]
Molecular Weight 253.28 g/mol Inferred from atomic weights
Likely a colorless to yellow Inferred from related
Appearance o
liquid compounds

. _ _ Inferred from related
Solubility Sparingly soluble in water q
compounds

. ] Inferred from related
Volatility Expected to be volatile q
compounds

Formation in Drinking Water

The formation of dibromochloronitromethane in drinking water is a complex process
influenced by several factors:

» Disinfectant Type: Ozonation followed by chlorination has been shown to produce the
highest yields of HNMs.[4][5] Chlorination alone also leads to HNM formation, while
chloramination generally produces lower levels.[1]

e Precursor Material: Hydrophilic fractions of natural organic matter (NOM) are considered the
primary precursors for HNM formation.[4] Certain amino acids and amino sugars have also
been identified as potential precursors.[5]

o Water Quality Parameters:
o pH: Increased pH generally leads to an increase in the formation of HNMs.[1][5]

o Bromide Concentration: The presence of bromide ions is essential for the formation of
brominated HNMs like DBCNM. Higher bromide levels can lead to a shift towards more
brominated species.[1]
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o Nitrite Concentration: The presence of nitrite can also influence the formation of HNMs,
particularly in scenarios involving ozonation.[5]

The general mechanism involves the reaction of a disinfectant with the nitro group from organic

precursors in the presence of bromide and chloride ions.

Disinfectant
(e.g., Chlorine, Ozone)

Natural Organic Matter
(Nitrogenous Precursors)

Dibromochloronitromethane

Disinfection Process

(CBr2CINO2)

Bromide lons (Br-)

- MTT Assay
Cytotoxicity (Cell Viability)
e ge"cﬁg‘g:"s) (vifi‘;zzucf;g;gﬁrs) |—>| Cell Harvesting |—> Cytotoxicity/Genotoxicity Assay Data Analysis
Genotoxicity
Comet Assay
(DNA Damage)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://open.clemson.edu/all_dissertations/505/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Dibromochloronitromethane
(DBCNM)

Reactive Oxygen Species
(ROS) Generation

'

Oxidative Stress ATM/ATR Kinases

DNA Damage

Stress-Activated
Protein Kinases Cell Cycle Arrest DNA Repair

(p38 MAPK, JNK)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. "EXPLORING FORMATION AND DISTRIBUTION OF HALONITROMETHANES IN
DRINKING " by Jia Hu [open.clemson.edu]

 To cite this document: BenchChem. [Dibromochloronitromethane: A Newly Identified
Disinfection Byproduct - A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120692#dibromochloronitromethane-as-a-newly-
identified-disinfection-byproduct]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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